Cas no 858340-90-6 (1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-(1,1-dimethylethyl)-5-nitro-)

1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-(1,1-dimethylethyl)-5-nitro- structure
858340-90-6 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-(1,1-dimethylethyl)-5-nitro-
CAS No:858340-90-6
MF:C12H13N3O4
MW:263.249322652817
CID:835280
PubChem ID:66924396
Update Time:2025-04-19

1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-(1,1-dimethylethyl)-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-(1,1-dimethylethyl)-5-nitro-
    • 1-(1,1-DIMETHYLETHYL)-5-NITRO-1H-PYRROLO[2,3-B]PYRIDINE-3-CARBOXYLIC ACID
    • 1-(2-Methyl-2-propanyl)-5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carbo xylic acid
    • 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid,1-(1,1-dimethylethyl)-5-nitro-
    • SCHEMBL1155346
    • 1-tert-butyl-5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
    • 858340-90-6
    • INCBHWYHRLMFBS-UHFFFAOYSA-N
    • Inchi: 1S/C12H13N3O4/c1-12(2,3)14-6-9(11(16)17)8-4-7(15(18)19)5-13-10(8)14/h4-6H,1-3H3,(H,16,17)
    • InChI Key: INCBHWYHRLMFBS-UHFFFAOYSA-N
    • SMILES: OC(C1C2=CC(=CN=C2N(C=1)C(C)(C)C)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 263.09060590g/mol
  • Monoisotopic Mass: 263.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 101Ų
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